Ammonium dichromate
Ammonium dichromate
Ammonium dichromate is a hexavalent chromium compound with a high oxidation potential. Hexavalent chromium is potent carcinogen and an environmental pollutant.
Ammonium dichromate is a bright orange red crystalline solid. It is readily ignited and burns producing a voluminous green residue. If heated in a closed container, the container may rupture due to the decomposition of the material. It may also act as a strong oxidizing agent if mixed with or contaminated with combustible material. It is soluble in water.
Ammonium dichromate is a bright orange red crystalline solid. It is readily ignited and burns producing a voluminous green residue. If heated in a closed container, the container may rupture due to the decomposition of the material. It may also act as a strong oxidizing agent if mixed with or contaminated with combustible material. It is soluble in water.
Brand Name:
Vulcanchem
CAS No.:
7789-09-5
VCID:
VC21203535
InChI:
InChI=1S/2Cr.2H3N.7O/h;;2*1H3;;;;;;;/q;;;;;;;;;2*-1/p+2
SMILES:
[NH4+].[NH4+].[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-]
Molecular Formula:
(NH4)2Cr2O7
Cr2H8N2O7
Cr2H8N2O7
Molecular Weight:
252.07 g/mol
Ammonium dichromate
CAS No.: 7789-09-5
Cat. No.: VC21203535
Molecular Formula: (NH4)2Cr2O7
Cr2H8N2O7
Molecular Weight: 252.07 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ammonium dichromate is a hexavalent chromium compound with a high oxidation potential. Hexavalent chromium is potent carcinogen and an environmental pollutant. Ammonium dichromate is a bright orange red crystalline solid. It is readily ignited and burns producing a voluminous green residue. If heated in a closed container, the container may rupture due to the decomposition of the material. It may also act as a strong oxidizing agent if mixed with or contaminated with combustible material. It is soluble in water. |
|---|---|
| CAS No. | 7789-09-5 |
| Molecular Formula | (NH4)2Cr2O7 Cr2H8N2O7 |
| Molecular Weight | 252.07 g/mol |
| IUPAC Name | diazanium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium |
| Standard InChI | InChI=1S/2Cr.2H3N.7O/h;;2*1H3;;;;;;;/q;;;;;;;;;2*-1/p+2 |
| Standard InChI Key | JOSWYUNQBRPBDN-UHFFFAOYSA-P |
| SMILES | [NH4+].[NH4+].[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-] |
| Canonical SMILES | [NH4+].[NH4+].[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-] |
| Colorform | Bright orange-red monoclinic prisms Solid at 15 °C and 1 atm Orange needles |
| Melting Point | Decomposes 180 °C |
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